16-Hydroxytricos-8-ene-4,6,17,19-tetraynoic acid

• CAS No.: 158182-79-7
• Molecular Formula: C23H28O3
• Molecular Weight: 352.5 g/mol
• IUPAC Name: 16-hydroxytricos-8-en-4,6,17,19-tetraynoic acid
• InChI: InChI=1S/C23H28O3/c1-2-3-4-13-16-19-22(24)20-17-14-11-9-7-5-6-8-10-12-15-18-21-23(25)26/h5-6,22,24H,2-3,7,9,11,14,17-18,20-21H2,1H3,(H,25,26)
• InChI Key: QGZIGGVDPDGDRQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC#CC#CC(CCCCCCC=CC#CC#CCCC(=O)O)O

Description

16-Hydroxytricos-8-ene-4,6,17,19-tetraynoic acid is a complex organic compound characterized by its unique structure, which includes multiple triple bonds and a hydroxyl group. This compound consists of 28 hydrogen atoms, 23 carbon atoms, and 3 oxygen atoms, making it a molecule with a total of 54 atoms .

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production methods for 16-Hydroxytricos-8-ene-4,6,17,19-tetraynoic acid would likely involve scalable versions of the laboratory synthesis techniques. This could include the use of flow chemistry for continuous production and optimization of reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

Types of Reactions

16-Hydroxytricos-8-ene-4,6,17,19-tetraynoic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The triple bonds can be reduced to double or single bonds.

Substitution: The hydroxyl group can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like hydrogen gas with a palladium catalyst for reduction, and nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group would yield a ketone or aldehyde, while reduction of the triple bonds would yield alkenes or alkanes .

Scientific Research Applications

16-Hydroxytricos-8-ene-4,6,17,19-tetraynoic acid has various applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 16-Hydroxytricos-8-ene-4,6,17,19-tetraynoic acid involves its interaction with molecular targets and pathways within biological systems

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 16-Hydroxytricos-8-ene-4,6,17,19-tetraynoic acid include other polyunsaturated fatty acids and hydroxylated alkynes. Examples include:

• 16-Hydroxyhexadecanoic acid
• 8,11,14-Eicosatrienoic acid
• 9-Hydroxy-10,12-octadecadienoic acid

Uniqueness

What sets this compound apart is its unique combination of multiple triple bonds and a hydroxyl group, which imparts distinct chemical properties and reactivity. This makes it a valuable compound for research and industrial applications.